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Application Note: High-Pressure Ethane Hydrate
Formation
Introduction

Ethane hydrates are crystalline, ice-like compounds in which ethane molecules are trapped
within a lattice of water molecules. Their formation and dissociation are of significant interest in
the fields of flow assurance in oil and gas pipelines, natural gas storage and transportation, and
climate science. Understanding the kinetics and thermodynamics of ethane hydrate formation
under high-pressure conditions is crucial for developing effective prevention or promotion
strategies. This application note provides a detailed overview of a typical experimental setup
and protocol for studying the formation of ethane hydrate under high-pressure conditions in a
laboratory setting.

Experimental Apparatus

A variety of experimental setups can be used for high-pressure gas hydrate studies, including
rocking cells, high-pressure autoclaves, and microfluidic devices.[1][2] A common and versatile
apparatus is a high-pressure stirred tank reactor, which allows for precise control and
monitoring of experimental parameters.

Core Components of a High-Pressure Reactor Setup:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8526973?utm_src=pdf-interest
https://www.benchchem.com/product/b8526973?utm_src=pdf-body
https://www.benchchem.com/product/b8526973?utm_src=pdf-body
https://www.benchchem.com/product/b8526973?utm_src=pdf-body
https://hydrates.mines.edu/facilities/
https://www.cup.edu.cn/pub/xyyww/CollegeofChemicalEngineering/research3/researchinstituteandgroups/researchinstituteandcenters/113025.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8526973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e High-Pressure Vessel: Typically a cylindrical reactor made of stainless steel (e.g., SS316) or
other high-strength materials like PEEK, capable of withstanding pressures up to and
exceeding 10 MPa.[3][4] The vessel may feature sapphire or viewing windows to allow for
visual observation of the hydrate formation process.[5][6]

o Temperature Control System: A jacketed vessel connected to a circulating coolant bath (e.g.,
a mixture of water and ethylene glycol) is used to accurately control the temperature of the
reactor.[4] The system should be capable of achieving and maintaining temperatures in the
range of 253 K to 473 K.[5][6]

» Agitation System: A magnetic stirrer or a mechanical mixer with multiple blades is employed
to ensure proper mixing of the gas and liquid phases, which is crucial for studying the
kinetics of hydrate formation.[4] Stirring rates can be controlled and varied to investigate their
effect on the formation process.[7][8]

e Gas Injection System: A high-pressure gas cylinder containing pure ethane (typically with a
purity of 99.9% or higher) is connected to the reactor via a series of valves and tubing.[4] A
gas pump or booster may be used to achieve the desired initial pressure in the reactor.[9]

» Data Acquisition System: The reactor is equipped with high-precision pressure transmitters
and temperature sensors (e.g., 100-Q platinum resistance thermometers) to continuously
monitor the conditions inside the vessel.[3][4][10] These sensors are connected to a data
acquisition system that records the pressure and temperature data over time.[7]

o Safety Features: Given the high pressures involved, the setup must include safety features
such as pressure relief valves and rupture discs.

Data Presentation: Ethane Hydrate Formation
Conditions

The formation of ethane hydrate is highly dependent on pressure and temperature. The
following table summarizes experimental data for ethane hydrate formation under various
conditions, as reported in the literature.
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Temperature

(K)

Initial Pressure
(MPa)

Stirring Rate
(rpm)

Notes

Reference

270 - 280

0.883 - 1.667

Batch type
reactor

(8]

274 - 282

06-26

Semi-batch
stirred tank

reactor

[11]

275.2

1.56 - 2.46

800

Investigation of
initial pressure
effects

[417]

277.2

1.56 - 2.46

800

Investigation of
initial pressure

effects

[4]

279.2

1.56 - 2.46

800

Investigation of
initial pressure

effects

[4]

273.15 - 282.15

Fifteen different
tests at three
pressure levels
for each

temperature

[10]

275.2-282.1

Measurement of
hydrate
dissociation

points

[12]

Experimental Workflow Diagram
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Preparation Phase

(

1. Reactor Preparation:

Clean and rinse the reactor with distilled water.

)

Y

2. Evacuation:

[ Evacuate the reactor using a vacuum pump.

)

Y

(

3. Charging with Water:

Inject a specific volume of distilled water into the reactor.

)

Experimental Phase

4. Initial Pressurization:

[Pressurize with ethane to just below the equilibrium pressure. j

Y

(

Set the coolant bath to the desired experimental temperature and allow the system to stabilize.j

5. Temperature Stabilization:

Y

6. Final Pressurization:

[Increase the ethane pressure to the target initial pressure.j

Y

[Turn on the mixer to the specified stirring rate.

7. Start Agitation:

)

Y

8. Data Logging:

[Start recording pressure and temperature data.j

Y

[Monitor for a pressure drop,

9. Hydrate Formation:

indicating hydrate formation.]

Y

[ Continue the experiment u

10. Reach Equilibrium:

ntil the pressure stabilizes. j

Post-EX{;eriment

11. Dissociation (Optional):

[Increase temperature to dissociate hydrates and determine dissociation conditions.j

Y

(

12. System Cleanup:
Depressurize and clean the reactor.

)

Click to download full resolution via product page

Caption: Experimental workflow for high-pressure ethane hydrate formation.
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Detailed Experimental Protocol

This protocol outlines the steps for conducting a typical high-pressure ethane hydrate
formation experiment in a stirred tank reactor.

1. Reactor Preparation: 1.1. Thoroughly clean the high-pressure reactor vessel and all
associated components. 1.2. Rinse the reactor multiple times with double-distilled water to
remove any impurities.[4] 1.3. Assemble the reactor, ensuring all seals and fittings are secure
to prevent leaks under high pressure.

2. System Evacuation and Leak Test: 2.1. Connect a vacuum pump to the reactor and
evacuate the system to remove any residual air.[4] 2.2. Close the valve to the vacuum pump
and monitor the reactor pressure for a period of time to ensure there are no leaks.

3. Charging the Reactor: 3.1. Inject a predetermined volume of degassed, double-distilled
water into the reactor.[4] The amount of water will depend on the specific experimental goals.
3.2. Purge the gas lines with high-purity ethane gas.

4. Pressurization and Temperature Stabilization: 4.1. Pressurize the reactor with ethane gas to
a pressure slightly below the expected hydrate formation equilibrium pressure at the desired
temperature.[4] 4.2. Set the temperature of the circulating coolant bath to the target
experimental temperature and allow the reactor to reach thermal equilibrium.[4] 4.3. Once the
temperature has stabilized, increase the pressure of the ethane gas to the desired initial
experimental pressure.[4]

5. Initiation of Hydrate Formation and Data Collection: 5.1. Turn on the magnetic stirrer or
mechanical mixer to the desired agitation speed.[4] 5.2. Begin recording the temperature and
pressure inside the reactor using the data acquisition system.[4] 5.3. The onset of hydrate
formation is typically indicated by a noticeable drop in the reactor pressure as ethane gas is
consumed to form the solid hydrate phase.[12]

6. Reaching Equilibrium: 6.1. Continue the experiment, maintaining a constant temperature,
until the pressure inside the reactor stabilizes, indicating that the hydrate formation has
reached equilibrium or has ceased.[4]

7. Post-Experiment Procedures: 7.1. (Optional) Hydrate Dissociation: To determine the hydrate
dissociation conditions, slowly increase the temperature of the reactor in a stepwise manner
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while recording the pressure.[12] The dissociation point is identified by a sharp increase in
pressure as the hydrates decompose and release the guest gas.[12] 7.2. After the experiment
is complete, safely vent the pressure from the reactor. 7.3. Disassemble and clean the reactor
for subsequent experiments.

Conclusion

This application note provides a comprehensive guide for researchers and scientists interested
in studying the formation of ethane hydrate under high-pressure conditions. The described
experimental setup, data, and protocol offer a solid foundation for conducting reproducible and
accurate experiments. By carefully controlling and monitoring the experimental parameters,
valuable insights into the kinetics and thermodynamics of ethane hydrate formation can be
obtained, which is essential for various industrial and scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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